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This guide provides a comprehensive technical overview of tributyltetradecylphosphonium
chloride (TTPC), a quaternary phosphonium salt with a growing range of applications. From its
fundamental chemical structure to its diverse functionalities, this document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and other
advanced chemical fields.

Introduction: Unveiling a Versatile Quaternary
Phosphonium Salt

Tributyltetradecylphosphonium chloride, with the CAS number 81741-28-8, is a quaternary
phosphonium compound characterized by a central phosphorus atom bonded to three butyl
groups and one tetradecyl group, with a chloride counter-ion.[1][2][3] This unique molecular
architecture imparts a combination of properties that make it a highly effective and versatile
chemical. While it has established a strong presence as a potent non-oxidizing biocide in
industrial water treatment, its utility extends into other specialized areas of chemistry.[4][5][6]
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This guide will delve into the core scientific principles that govern its behavior and explore its
established and emerging applications.

Chemical Structure and Core Physicochemical
Properties

The fundamental characteristics of a chemical compound are dictated by its structure. TTPC's
structure, with its positively charged phosphonium head and long alkyl chains, is the key to its
functionality.

Molecular Structure

The chemical formula of tributyltetradecylphosphonium chloride is C26H56CIP, and its
molecular weight is approximately 435.16 g/mol .[1][3] The central phosphorus atom is
quaternized, meaning it is bonded to four organic substituents, resulting in a permanent
positive charge. This cationic nature is a defining feature of TTPC.

Caption: Chemical structure of tributyltetradecylphosphonium chloride.

Physicochemical Properties

The physical and chemical properties of TTPC are summarized in the table below. These
properties are crucial for its handling, formulation, and application.
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Property Value References
Colorless to light yellow liquid
Appearance , _ [1][2][7]
or white solid
Molecular Formula C26H56CIP [11[2][3]
Molecular Weight ~435.16 g/mol [11[3]
CAS Number 81741-28-8 [1][2][3]

Solubility in Water

Completely soluble

[2](5]

pH (aqueous solution)

6-8

[2]14]

Specific Gravity (20°C) 0.95 - 1.00 g/cm3 [2][5]
- ) ~100 °C (for aqueous
Boiling Point ) [2]
solutions)
Flash Point Non-flammable [2]

Thermal Stability

Stable up to 300°C

[8][°]

Synthesis of Tributyltetradecylphosphonium

Chloride

The synthesis of TTPC is typically achieved through a quaternization reaction. A common

method involves the reaction of tributylphosphine with 1-chlorotetradecane.

General Synthesis Pathway

A patented method for the preparation of tributyltetradecylphosphonium chloride involves

the reaction of 1-n-octadecane chloride and tri-n-butylphosphine as the primary raw materials.

[10] The reaction is conducted in a solvent such as N,N-dimethylformamide under a protective

nitrogen atmosphere.[10] The crude product is then purified through processes like vacuum

filtration and extraction with a suitable solvent like n-hexane to yield the final product.[10]
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Caption: General workflow for the synthesis of TTPC.

Applications of Tributyltetradecylphosphonium
Chloride

The primary application of TTPC is as a broad-spectrum, non-oxidizing biocide. However, its
properties also make it suitable for other industrial and research applications.

Industrial Biocide

TTPC is a high-performance biocide used to control the growth of microorganisms, including
bacteria, algae, and fungi, in various industrial water systems.[4][5][6] Its efficacy is particularly
noted in the removal of biofilms, which are notoriously difficult to eradicate.[4][5]

Key Areas of Application:
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» Cooling Water Systems: Prevents microbial-induced corrosion and blockages in cooling
towers and heat exchangers.[6][11]

e Oil and Gas Industry: Controls the growth of sulfate-reducing bacteria (SRB) in oilfield water
systems, which can lead to reservoir souring and corrosion.[6][9]

e Pulp and Papermaking: Inhibits the growth of slime-forming microorganisms in paper mill
process water.[5][6]

 Industrial Cleaning: Used in industrial cleaning water systems to kill microorganisms and
remove biofilms.[5]

The biocidal activity of TTPC is attributed to its cationic nature, which allows it to interact with
and disrupt the negatively charged cell membranes of microorganisms.[6][12] This leads to cell
lysis and death. Compared to traditional biocides like isothiazolinones, TTPC can be
significantly more effective in biofilm removal.[2]

Enhanced Oil Recovery (EOR)

Recent research has explored the use of TTPC as a surface-active ionic liquid (SAIL) for
enhanced oil recovery.[13][14][15] In this application, TTPC can reduce the interfacial tension
between oil and water, which helps to mobilize and recover trapped oil from reservoirs.[13][16]
A formulation containing TTPC, sodium chloride, and sodium hydroxide has been shown to
significantly reduce the interfacial tension between water and crude oil, leading to an additional
recovery of about 8% of the original oil in place in laboratory experiments.[13][14]

Potential as a Fine-Chemical Intermediate

TTPC is also used as a fine-chemical intermediate.[1] While specific examples in the context of
drug development are not extensively documented in publicly available literature, quaternary
phosphonium salts, in general, are known to be used as phase-transfer catalysts in organic
synthesis. Their ability to transport anions from an aqueous phase to an organic phase can
facilitate a wide range of reactions, which is a critical aspect of many pharmaceutical
manufacturing processes.

Safety and Handling
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Tributyltetradecylphosphonium chloride is a corrosive substance and requires careful
handling.[1]

» Human Health Hazards: It can cause severe skin burns and eye damage.[1][3] Inhalation
can be fatal.[1] It is harmful if swallowed.[3]

e Personal Protective Equipment (PPE): When handling TTPC, it is essential to wear
appropriate PPE, including chemical-resistant gloves, safety goggles, and protective
clothing.[17] Work should be conducted in a well-ventilated area.[17]

o Environmental Hazards: TTPC is toxic to aquatic life with long-lasting effects.[1] It is readily
biodegradable and is not expected to bioaccumulate.[18]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[17]

Experimental Protocol: Evaluation of Biocidal
Efficacy

To provide a practical context, the following is a generalized protocol for evaluating the biocidal
efficacy of TTPC against a target microorganism, such as Pseudomonas aeruginosa, a
common biofilm-forming bacterium in industrial water systems.
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Caption: Workflow for evaluating the biocidal efficacy of TTPC.

Step-by-Step Methodology:

o Preparation of Bacterial Inoculum: Culture the target bacterium in a suitable liquid medium
(e.g., Tryptic Soy Broth) overnight at its optimal growth temperature. Adjust the culture
density to a standard concentration (e.g., 106 CFU/mL).
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e Preparation of TTPC Solutions: Prepare a stock solution of TTPC in sterile deionized water.
Perform serial dilutions to obtain a range of concentrations to be tested.

o Exposure: In a multi-well plate or test tubes, add the bacterial inoculum to each TTPC
dilution. Include a positive control (bacteria with no TTPC) and a negative control (medium
with TTPC but no bacteria).

 Incubation: Incubate the plate or tubes under appropriate conditions (e.g., 37°C for 24
hours).

o Determination of MIC: After incubation, visually inspect the wells for turbidity. The lowest
concentration of TTPC that inhibits visible growth is the Minimum Inhibitory Concentration
(MIC).

o Determination of MBC: To determine the Minimum Bactericidal Concentration (MBC), take an
aliquot from the wells that show no growth and plate it onto a suitable solid medium (e.g.,
Tryptic Soy Agar). Incubate the plates overnight. The lowest concentration that results in no
colony growth on the agar plate is the MBC.

This self-validating system, with its positive and negative controls, ensures that the observed
effects are due to the biocidal activity of TTPC and not other factors.

Conclusion

Tributyltetradecylphosphonium chloride is a versatile quaternary phosphonium salt with a
well-established role as a high-performance industrial biocide and emerging applications in
areas such as enhanced oil recovery. Its unique chemical structure, characterized by a cationic
phosphonium head and hydrophobic alkyl chains, underpins its diverse functionalities. For
researchers and professionals in drug development and other advanced chemical fields, a
thorough understanding of its properties, synthesis, and applications can open up new avenues
for innovation. As with any active chemical compound, adherence to strict safety protocols is
paramount. This guide has aimed to provide a comprehensive and technically sound overview
to serve as a valuable resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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